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Compound of Interest

Compound Name: 2-(4-Isobutylphenyl)propanenitrile

CAS No.: 58609-73-7

Cat. No.: B1217345

Get Quote

Technical Monograph: Physical & Chemical Characterization of Ibuprofen Nitrile

Executive Summary
Ibuprofen Nitrile [2-(4-isobutylphenyl)propionitrile] is the pivotal late-stage intermediate in the

synthesis of Ibuprofen, one of the world's most essential non-steroidal anti-inflammatory drugs

(NSAIDs). Its physicochemical behavior—specifically its phase transition thermodynamics and

solubility profile—dictates the efficiency of the final hydrolysis step. This guide provides a

definitive reference for the physical properties, spectroscopic signature, and handling protocols

of this compound, designed to support process chemists and analytical scientists in optimizing

yield and purity.
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Parameter Specification

IUPAC Name 2-[4-(2-methylpropyl)phenyl]propanenitrile

Common Name Ibuprofen Nitrile

CAS Registry Number 58609-73-7

Molecular Formula C₁₃H₁₇N

Molecular Weight 187.28 g/mol

SMILES CC(C)CC1=CC=C(C=C1)C(C)C#N

Structure Description

A para-substituted benzene ring featuring an

isobutyl group at the C4 position and a

propionitrile moiety at the C1 position.[1] The

nitrile group (-C≡N) introduces significant

polarity to an otherwise lipophilic scaffold.

Thermodynamic & Physical Constants
Accurate physical constants are critical for designing distillation and extraction units. Unlike the

final acid (Ibuprofen), which is a solid, the nitrile precursor is an oil at room temperature.

Phase Behavior & Density

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.ca/shop/products/2-4-isobutylphenyl-propanenitrile-97-thermo-scientific/p-2696255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions / Notes

Physical State Liquid
Colorless to pale yellow, oily

consistency.[2]

Boiling Point (High Vac) 124 °C @ 0.8 mmHg (106 Pa) [1]

Boiling Point (Low Vac) 150–157 °C @ 2.7 kPa (20 mmHg) [2]

Density 0.940 ± 0.06 g/cm³

@ 20 °C

(Predicted/Experimental

correlation) [2]

Melting Point < 20 °C
Exists as a liquid at standard

ambient temperature.

Solubility Lipophilic

Miscible in EtOH, CHCl₃,

DCM, Ethyl Acetate. Insoluble

in water.

Application Note: The high boiling point necessitates high-vacuum distillation for purification.

Attempting distillation at atmospheric pressure may lead to thermal degradation or

polymerization of the nitrile group.

Spectroscopic Characterization
Validation of the nitrile intermediate is best achieved via FTIR (functional group confirmation)

and NMR (structural connectivity).

Infrared Spectroscopy (FTIR)
The diagnostic feature is the nitrile stretch, which is absent in the starting halide and the final

acid product.

Diagnostic Peak:2220–2240 cm⁻¹ (Sharp, Strong) – C≡N Stretching Vibration.

Secondary Peaks:

2960–2850 cm⁻¹: C-H aliphatic stretch (isobutyl/methyl groups).
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1600, 1510 cm⁻¹: C=C aromatic skeletal vibrations.

Absence Note: Lack of broad O-H stretch (2500–3300 cm⁻¹) confirms absence of

Ibuprofen acid impurity.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: CDCl₃, 400 MHz

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

7.25 Doublet (d) 2H
Aromatic C-H (ortho to

nitrile alkyl)

7.15 Doublet (d) 2H
Aromatic C-H (ortho to

isobutyl)

3.87 Quartet (q) 1H
CH-CN (Benzylic

methine)

2.47 Doublet (d) 2H Ar-CH₂-CH(CH₃)₂

1.85 Multiplet (m) 1H CH₂-CH(CH₃)₂

1.62 Doublet (d) 3H
CH-CH₃ (Methyl

adjacent to nitrile)

0.90 Doublet (d) 6H
CH(CH₃)₂ (Isobutyl

methyls)

Interpretation: The quartet at 3.87 ppm is the critical monitor for reaction progress. As the nitrile

hydrolyzes to the acid (Ibuprofen), this peak shifts downfield due to the deshielding effect of the

carboxylic acid group [3].

Synthesis & Process Logic
Ibuprofen Nitrile is the "gateway" molecule in several industrial routes. The choice of route

impacts the impurity profile of the nitrile.
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Synthesis Pathways
Classical Boots Process: Isobutylbenzene → Acylation → Darzens Rxn → Aldehyde →

Oxime → Nitrile → Acid.

Modern Halide Displacement: 1-Chloro-1-(4-isobutylphenyl)ethane + NaCN → Nitrile → Acid.

Visualization: Synthesis & Hydrolysis Workflow

Purification Logic
1-Chloro-1-(4-isobutylphenyl)ethane

(Alkyl Halide)
Ibuprofen Nitrile

(CAS 58609-73-7)
Liquid, bp 124°C @ 0.8mmHg

SN2 Displacement

NaCN / DMSO
(Nucleophilic Substitution)

Ibuprofen
(Carboxylic Acid)

Solid, mp 75-77°C

Hydrolysis (-NH3)

Vacuum Distillation
(Removes heavy tars)

Acidic/Basic Hydrolysis
or Nitrilase Enzyme

Click to download full resolution via product page

Figure 1: The central role of Ibuprofen Nitrile in the conversion of alkyl halides to the final API.

Note the phase change from liquid (nitrile) to solid (acid) facilitates final crystallization.

Handling, Safety & Stability
Signal Word:WARNING Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H332 (Harmful if inhaled).

Storage & Stability
Conditions: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). The nitrile

group is generally stable to oxidation but susceptible to hydrolysis if exposed to moisture and

heat over time.
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Incompatibilities: Strong oxidizing agents, strong acids (will induce premature hydrolysis),

and strong bases.

Safety Protocols
PPE: Nitrile gloves (0.11 mm minimum thickness) provide adequate splash protection. Use a

chemical fume hood to avoid inhalation of vapors, which may possess a faint almond-like

odor typical of nitriles.

Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water;

nitriles can be toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1217345/docs?utm_src=pdf-body#physical-properties-of-ibuprofen-nitrile
https://www.bocsci.com/product/2-4-isobutylphenyl-propionitrile-cas-58609-73-7-127702.html
https://www.benchchem.com/product/b1217345/docs?utm_src=pdf-body#physical-properties-of-ibuprofen-nitrile
https://www.benchchem.com/product/b1217345?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-(4-Isobutylphenyl)propanenitrile, 97%, Thermo Scientific™ | Fisher Scientific
[fishersci.ca]

2. 58609-73-7 | CAS DataBase [m.chemicalbook.com]

3. bocsci.com [bocsci.com]

To cite this document: BenchChem. [physical properties of ibuprofen nitrile]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217345/docs#physical-properties-of-ibuprofen-
nitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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